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Introduction

Agastache rugosa, commonly known as Korean mint, is a perennial plant belonging to the
Lamiaceae family, native to East Asia.[1] It has a long history of use in traditional medicine to
treat conditions such as nausea, vomiting, and fungal infections.[2] The plant is rich in various
bioactive compounds, including flavonoids, phenolic acids, and essential oils.[1][3] Among
these, tilianin, a flavonoid glycoside, is a principal active constituent known for its anti-
inflammatory, antioxidant, and cardioprotective properties.[4][5][6] This document provides a
detailed protocol for the efficient extraction of tilianin from the aerial parts of Agastache rugosa
using ionic liquid-based ultrasound-assisted extraction (ILUAE), a green and highly efficient
extraction technique.

Experimental Workflow

The following diagram illustrates the key stages of the ultrasound-assisted extraction and
subsequent analysis of tilianin from Agastache rugosa.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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